(1E)-1-(tert-Butylimino)-3-methylbutan-2-one

• CAS No.: 110383-29-4
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-tert-butylimino-3-methylbutan-2-one
• InChI: InChI=1S/C9H17NO/c1-7(2)8(11)6-10-9(3,4)5/h6-7H,1-5H3
• InChI Key: DAKGOGLPIGXYEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C=NC(C)(C)C

Description

(1E)-1-(tert-Butylimino)-3-methylbutan-2-one: is an organic compound with the chemical formula .

• The compound features a tert-butylimino group (tBuN) and a methyl ketone (C(O)CH(Me)) connected by a double bond.
• Its unique structure makes it interesting for various applications.

Preparation Methods

Synthetic Routes: One common synthetic route involves the reaction of tBuN=MeC(O)Cl with LiAlH₄ to yield the desired compound .

Reaction Conditions: The reaction typically occurs under anhydrous conditions in an inert atmosphere.

Industrial Production: While industrial-scale production methods are not widely reported, research laboratories can synthesize this compound using the above method.

Chemical Reactions Analysis

Reactions: can undergo various reactions, including:

Common Reagents and Conditions: Reagents like , , and are commonly used.

Major Products: The major products depend on the specific reaction conditions and reagents employed.

Scientific Research Applications

Chemistry: Researchers study this compound’s reactivity, stereochemistry, and coordination behavior.

Biology: It may have applications in bioinorganic chemistry or as a ligand for metal complexes.

Medicine: Investigations into its potential as a drug or catalyst are ongoing.

Industry: Its use in catalysis or materials science is an area of interest.

Mechanism of Action

• The exact mechanism of action remains an active area of research.
• Potential molecular targets and pathways involve interactions with metal ions or biological macromolecules.

Comparison with Similar Compounds

Similar Compounds: Other imines, ketones, and metal complexes.

Uniqueness: The combination of the tBuN group and the methyl ketone moiety sets it apart.